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Compound of Interest

Compound Name: Furan-2-yl benzoate

CAS No.: 20055-18-9

Cat. No.: B1310768

Get Quote

Executive Safety Summary
Immediate Action Required: Treat Furan-2-yl benzoate as a Class B Peroxide Former and a

High-Flammability Hazard.

This compound is an ester derivative of furan.[1][2][3] Unlike simple benzoates, the furan ring

introduces significant instability, including susceptibility to autoxidation (peroxide formation) and

acid-catalyzed polymerization.[4] Disposal protocols must prioritize preventing exothermic ring-

opening reactions and peroxide detonation.[1]
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Property Specification

Chemical Name Furan-2-yl benzoate

CAS Number 20055-18-9

Molecular Formula C₁₁H₈O₃

GHS Classification
Flammable Liquid (Cat 2/3), Carcinogen (Cat

1B), Acute Tox (Oral), Eye Irritant.

Key Instability

Peroxidizable: The furan ring is electron-rich

and prone to radical attack at the

-position. Acid Sensitive: Strong acids can

catalyze exothermic polymerization.[1]

EPA Waste Code

D001 (Ignitable).[1][4] Note: While not explicitly

U-listed, it degrades to Furan (U124) and should

be treated with equivalent caution.[1][4]

Pre-Disposal Stabilization & Assessment[4]
CRITICAL WARNING: Before moving any container of Furan-2-yl benzoate that has been

stored for >6 months or shows visible crystallization/stratification, you must test for peroxides.

A. Peroxide Detection Protocol
Visual Inspection: Look for crystals around the cap or a viscous layer at the bottom.[1] If

found, DO NOT TOUCH.[1][4] Evacuate and call EHS immediately.

Test Strip Method: Use commercially available starch-iodide strips (e.g., Quantofix).[1]

< 20 ppm: Safe for standard solvent disposal.[1]

20 - 100 ppm: Treat immediately.[1] Add hydroquinone (1%) or ferrous sulfate to quench.

[1][4]

> 100 ppm: High Risk.[1] Contact a licensed hazardous waste contractor for remote

opening/stabilization.[1]
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B. Chemical Compatibility Check
Ensure the waste stream is free of the following incompatibilities to prevent runaway reactions

in the waste drum:

Strong Acids (HCl, H₂SO₄): Causes rapid, exothermic polymerization of the furan ring.[1][4]

Oxidizers (Nitric Acid, Peroxides): Increases fire/explosion risk.[1][4]

Lewis Acids (AlCl₃, BF₃): Catalyzes ring opening.[1][4]

Waste Segregation Logic
Effective disposal relies on correct stream segregation.[1] Furan-2-yl benzoate must be

directed to High BTU Incineration streams.

Waste Classification Decision Tree
The following diagram illustrates the logic for segregating this specific compound based on its

state and peroxide level.

Furan-2-yl Benzoate
Waste

Peroxide Check
(Starch-Iodide)

>100 ppm
PeroxidesUnsafe

<20 ppm
Peroxides

Safe

EHS Intervention
Remote Stabilization

Determine Solvent
Matrix

Mixed with
Halogens (DCM/Chl)

Non-Halogenated
(Acetone/Hexane)

Stream A:
Halogenated Waste

(Incineration)

Stream B:
High BTU Organics

(Fuel Blending)

Click to download full resolution via product page

Figure 1: Waste segregation logic ensuring peroxide safety prior to stream classification.

Operational Disposal Protocols
Scenario A: Benchtop Waste (Small Scale < 500 mL)

Container Selection: Use an amber glass bottle or high-density polyethylene (HDPE)

container. Avoid metal cans if the coating is compromised (acidic hydrolysis of the benzoate
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can corrode metal).[1]

Labeling: Apply a hazardous waste label.

Constituents: "Furan-2-yl benzoate, [Solvent Name]"

Hazards: Check "Flammable" and "Toxic".[1]

Storage: Store in a Satellite Accumulation Area (SAA) inside a secondary containment tray.

Do not exceed 90 days of storage.

Scenario B: Process Waste (Large Scale > 5L)
Grounding: When transferring bulk liquids containing this ester, static grounding is

mandatory.[1] The furan ring contributes to low conductivity/high static potential in non-polar

solvents.[1]

Headspace: Leave 10% headspace in drums to accommodate thermal expansion.

Stabilization: For large volumes, it is standard practice to add a radical inhibitor (e.g., BHT at

100 ppm) to prevent peroxide propagation during transport.[1][4]

Emergency Spill Procedures
In the event of a spill, speed is critical to prevent volatilization and inhalation of carcinogenic

vapors.[1][4]

Spill Response Workflow
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1. Assess Volume & Risk
(Is fume hood active?)

2. Don PPE
(Nitrile Gloves, Goggles,

Resp if outside hood)

3. Containment
Use Absorbent Booms

4. Absorption
Use Vermiculite or Sand

(NO Paper/Sawdust)

5. Decontamination
Wash surface with soap/water

6. Bag & Tag
Double bag as HazWaste

Click to download full resolution via product page

Figure 2: Step-by-step spill response. Note the prohibition of combustible absorbents.[4]

Technical Note on Absorbents: Do NOT use sawdust or paper towels for bulk spills.[1] Furan-2-
yl benzoate is an oxidizable substrate; mixing it with high-surface-area combustibles

(cellulose) increases fire risk. Use inert clay, vermiculite, or sand.[1][4]

Regulatory Compliance & References
Adherence to these regulations is mandatory for legal compliance and safety certification.

EPA Resource Conservation and Recovery Act (RCRA):
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Classifies waste as D001 (Ignitable) if flash point < 60°C.[1][4]

Reference: 40 CFR § 261.21 - Characteristic of ignitability.[1] [4]

OSHA Peroxide Forming Chemicals Guidance:

Furan derivatives fall under Class B (Concentration Hazard).[1][4]

Reference: Prudent Practices in the Laboratory, National Research Council.[1][4]

EPA Toxics Release Inventory (TRI):

Furan-2-yl benzoate (CAS 20055-18-9) is a reportable substance.

Reference: EPA TRI Chemical List.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. cpachem.com [cpachem.com]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.cpachem.com/msds?num=SB11660&dnl=sd_-_Furan_%5BCAS_110-00-9%5D_%28SB11660%29_%28EU%29.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12058234/
https://www.cpachem.com/msds?num=SB11660&dnl=sd_-_Furan_%5BCAS_110-00-9%5D_%28SB11660%29_%28EU%29.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12058234/
https://www.cpachem.com/msds?num=SB11660&dnl=sd_-_Furan_%5BCAS_110-00-9%5D_%28SB11660%29_%28EU%29.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12058234/
https://www.cpachem.com/msds?num=SB11660&dnl=sd_-_Furan_%5BCAS_110-00-9%5D_%28SB11660%29_%28EU%29.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12058234/
https://www.benchchem.com/product/b1310768/docs?utm_src=pdf-body#comprehensive-disposal-handling-guide-furan-2-yl-benzoate
https://www.cpachem.com/msds?num=SB11660&dnl=sd_-_Furan_%5BCAS_110-00-9%5D_%28SB11660%29_%28EU%29.pdf
https://www.benchchem.com/product/b1310768/docs?utm_src=pdf-body#comprehensive-disposal-handling-guide-furan-2-yl-benzoate
https://www.cpachem.com/msds?num=SB11660&dnl=sd_-_Furan_%5BCAS_110-00-9%5D_%28SB11660%29_%28EU%29.pdf
https://www.epa.gov/toxics-release-inventory-tri-program
https://www.cpachem.com/msds?num=SB11660&dnl=sd_-_Furan_%5BCAS_110-00-9%5D_%28SB11660%29_%28EU%29.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12058234/
https://www.benchchem.com/product/b1310768/docs?utm_src=pdf-body#comprehensive-disposal-handling-guide-furan-2-yl-benzoate
https://pubchem.ncbi.nlm.nih.gov/
https://www.cpachem.com/msds?num=SB11660&dnl=sd_-_Furan_%5BCAS_110-00-9%5D_%28SB11660%29_%28EU%29.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12058234/
https://www.cpachem.com/msds?num=SB11660&dnl=sd_-_Furan_%5BCAS_110-00-9%5D_%28SB11660%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB11660&dnl=sd_-_Furan_%5BCAS_110-00-9%5D_%28SB11660%29_%28EU%29.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12058234/
https://www.ncbi.nlm.nih.gov/books/NBK55878/
https://www.benchchem.com/product/b1310768?utm_src=pdf-custom-synthesis#bc-rfq
https://www.cpachem.com/msds?num=SB11660&dnl=sd_-_Furan_%5BCAS_110-00-9%5D_%28SB11660%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310768?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. US4562273A - Process for preparing esters of furan by a transesterification reaction -
Google Patents [patents.google.com]

3. pubs.acs.org [pubs.acs.org]

4. Diversity‐Oriented Synthesis and Antibiofilm Evaluation of Furan‐2‐Carboxamides - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Comprehensive Disposal & Handling Guide: Furan-2-yl
Benzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1310768/docs#comprehensive-disposal-handling-
guide-furan-2-yl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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